(S)-tert-butyl 4-(4-amino-2-fluorophenyl)-3-methylpiperazine-1-carboxylate

• IUPAC Name: tert-butyl (3S)-4-(4-amino-2-fluorophenyl)-3-methylpiperazine-1-carboxylate
• InChI: InChI=1S/C16H24FN3O2/c1-11-10-19(15(21)22-16(2,3)4)7-8-20(11)14-6-5-12(18)9-13(14)17/h5-6,9,11H,7-8,10,18H2,1-4H3/t11-/m0/s1
• InChI Key: JLULNKVXYANZET-NSHDSACASA-N
• Canonical SMILES: CC1CN(CCN1C2=C(C=C(C=C2)N)F)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@H]1CN(CCN1C2=C(C=C(C=C2)N)F)C(=O)OC(C)(C)C
• Molecular Formula: C16H24FN3O2
• Molecular Weight: 309.38 g/mol

Description

This compound is a derivative of piperazine, which is a common moiety in many pharmaceuticals and other organic compounds. The presence of the fluorophenyl group suggests it may have unique reactivity or biological activity, but without specific studies or data on this compound, it’s difficult to say for certain.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperazine ring, the introduction of the tert-butyl carboxylate group, and the attachment of the 4-amino-2-fluorophenyl group. The exact methods and reagents used would depend on a variety of factors, including the desired yield, the available starting materials, and the specific properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a common feature in many organic compounds. The fluorophenyl group would likely contribute to the compound’s reactivity and possibly its biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The presence of the amino and carboxylate groups suggests that it could participate in a variety of reactions, including acid-base reactions and possibly nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the fluorophenyl group could influence its polarity, solubility, and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with all chemicals, it should be handled with care to avoid exposure and potential harm.

Future Directions

The potential applications and future directions for this compound would depend on its properties and biological activity. It could potentially be used in the development of new pharmaceuticals or other organic compounds.